Cas no 2136739-91-6 (1-Piperidinecarboxylic acid, 2-(1-oxobutyl)-, 1,1-dimethylethyl ester, (2R)-)

• Product Name: 1-Piperidinecarboxylic acid, 2-(1-oxobutyl)-, 1,1-dimethylethyl ester, (2R)-
• CAS No: 2136739-91-6
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5294098
• Update Time: 2025-07-15

1-Piperidinecarboxylic acid, 2-(1-oxobutyl)-, 1,1-dimethylethyl ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 2-(1-oxobutyl)-, 1,1-dimethylethyl ester, (2R)-

• Inchi： 1S/C14H25NO3/c1-5-8-12(16)11-9-6-7-10-15(11)13(17)18-14(2,3)4/h11H,5-10H2,1-4H3/t11-/m1/s1
• InChI Key： OVRPHFWTIQYIOQ-LLVKDONJSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC[C@@H]1C(=O)CCC

Additional information on 1-Piperidinecarboxylic acid, 2-(1-oxobutyl)-, 1,1-dimethylethyl ester, (2R)-

Introduction to 1-Piperidinecarboxylic acid, 2-(1-oxobutyl)-, 1,1-dimethylethyl ester, (2R) and Its Significance in Modern Chemical Biology

1-Piperidinecarboxylic acid, 2-(1-oxobutyl)-, 1,1-dimethylethyl ester, (2R) (CAS No. 2136739-91-6) represents a fascinating compound in the realm of chemical biology, characterized by its intricate structural framework and potential pharmacological applications. This compound belongs to a class of molecules that have garnered significant attention due to their unique stereochemical properties and biological relevance. The presence of a piperidine ring, a (2R) stereochemistry, and an ester functional group at the 2-position of the piperidine moiety contributes to its distinct chemical behavior and biological activity.

The CAS number 2136739-91-6 serves as a unique identifier for this chemical entity, ensuring precise classification and differentiation within databases and scientific literature. This specificity is crucial in the context of drug discovery and development, where accurate identification and characterization of compounds are paramount. The molecular structure of this compound includes a 1-piperidinecarboxylic acid backbone, which is further modified by the introduction of a 1-oxobutyl side chain and a tert-butyl ester group at the 1-position. Such modifications often enhance solubility, bioavailability, and metabolic stability, making the compound an attractive candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with remarkable accuracy. The (2R) stereochemistry at the piperidine ring is particularly noteworthy, as it can significantly influence the compound's interactions with biological targets. Studies have shown that stereoisomers can exhibit vastly different pharmacological profiles, even when their chemical structures are nearly identical. This underscores the importance of considering stereochemical aspects in drug design and development.

The ester functional group in this compound not only contributes to its structural diversity but also plays a critical role in its reactivity and biological function. Ester groups are frequently found in natural products and pharmaceuticals due to their ability to participate in various biochemical pathways. In particular, the 2-(1-oxobutyl) substitution introduces a hydroxyl-containing side chain that can engage in hydrogen bonding interactions with biological targets. These interactions are often key determinants of binding affinity and specificity.

Current research in the field of chemical biology increasingly emphasizes the development of novel scaffolds for drug discovery. The piperidine core is one such scaffold that has been extensively explored for its ability to mimic secondary amine structures found in many bioactive molecules. The modification of this core with functional groups like esters and alcohols further expands its potential applications. For instance, derivatives of piperidine have been investigated for their roles as protease inhibitors, kinase modulators, and neurotransmitter receptor antagonists.

The synthesis of 1-Piperidinecarboxylic acid, 2-(1-oxobutyl)-, 1,1-dimethylethyl ester, (2R) involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary-assisted strategies, are often employed to achieve high enantiomeric purity. The tert-butyl ester group not only enhances stability but also provides a handle for further derivatization via hydrolysis or transesterification reactions.

In terms of biological activity, preliminary studies suggest that this compound may exhibit properties relevant to therapeutic intervention. The combination of structural features such as the (2R) configuration, the ester moiety, and the hydroxyl-containing side chain positions it as a promising candidate for further pharmacological exploration. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity.

The integration of high-throughput screening technologies has accelerated the process of identifying biologically active compounds like this one. By systematically testing large libraries of molecules for specific activities, researchers can rapidly pinpoint promising candidates for further investigation. The structural features of 1-Piperidinecarboxylic acid, 2-(1-oxobutyl)-, 1,1-dimethylethyl ester, (2R) make it an ideal candidate for such screens due to its unique combination of functional groups and stereochemical configuration.

Future directions in research may involve exploring derivatives of this compound to optimize its pharmacokinetic properties while maintaining or enhancing biological activity. For instance, modifications to the side chain or introduction of additional functional groups could improve solubility or target specificity. Additionally, computational studies could provide deeper insights into how structural variations influence biological function.

The broader significance of compounds like this lies in their contribution to our understanding of molecular recognition processes at the atomic level. By studying how specific structural features influence binding affinity and selectivity, researchers can gain valuable insights into drug design principles that transcend individual compounds or therapeutic areas.

In conclusion,1-Piperidinecarboxylic acid, 2-(1-oxobutyl)-, 1,1-dimethylethyl ester, (CAS No. 2136739-91-6), represents a structurally complex yet biologically relevant molecule with significant potential for therapeutic applications. Its unique combination of stereochemical features,ester functionality,and side chain modifications positions it as an exciting subject for further research in chemical biology and drug discovery.